Cas no 1221723-65-4 (3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride)

3-(3,5-Dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride is a chemically synthesized compound featuring a pyrazole-substituted benzamidine core. Its dihydrochloride salt form enhances solubility and stability, making it suitable for research applications. The presence of the 3,5-dimethylpyrazole moiety contributes to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The carboximidamide group offers reactive sites for further functionalization, enabling diverse derivatization pathways. This compound is characterized by high purity and consistent batch-to-batch reproducibility, ensuring reliability in experimental settings. Its structural features make it valuable for investigating biological targets or as a building block in organic synthesis.
3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride structure
1221723-65-4 structure
Product Name:3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride
CAS No:1221723-65-4
MF:C13H18Cl2N4
MW:301.214820384979
CID:5054847
Update Time:2025-06-13

3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzene-1-carboximidamide dihydrochloride
    • NE39542
    • 3-[(3,5-dimethylpyrazol-1-yl)methyl]benzenecarboximidamide;dihydrochloride
    • 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride
    • Inchi: 1S/C13H16N4.2ClH/c1-9-6-10(2)17(16-9)8-11-4-3-5-12(7-11)13(14)15;;/h3-7H,8H2,1-2H3,(H3,14,15);2*1H
    • InChI Key: RQDDJDSCBJGOJL-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(C(C)=CC(C)=N1)CC1C=CC=C(C(=N)N)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Topological Polar Surface Area: 67.7

3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B430655-25mg
3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzene-1-carboximidamide dihydrochloride
1221723-65-4
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$ 70.00 2022-06-07
TRC
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3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzene-1-carboximidamide dihydrochloride
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$ 95.00 2022-06-07
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$ 365.00 2022-06-07
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Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride

Recent Advances in the Study of 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide Dihydrochloride (CAS: 1221723-65-4)

The compound 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride (CAS: 1221723-65-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and benzimidamide structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a selective inhibitor of certain kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for specific kinase targets, with IC50 values in the nanomolar range. The study further highlighted its ability to reduce pro-inflammatory cytokine production in vitro, suggesting its potential as a therapeutic agent for autoimmune diseases and chronic inflammation.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary data from a collaborative study between academic and industry researchers indicate that 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride may act as a sensitizer for certain chemotherapeutic agents, enhancing their efficacy in drug-resistant cancer cell lines. This finding, published in Cancer Research Communications, opens new avenues for combination therapies in oncology.

The pharmacokinetic profile of this compound has also been a focus of recent investigations. A 2024 preclinical study reported favorable absorption and distribution characteristics, with good blood-brain barrier penetration in animal models. These properties make it a candidate for central nervous system (CNS) targeted therapies, particularly for neurodegenerative disorders where modulation of specific kinase activity is desired.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production process of this compound. A patent filed in early 2024 describes an improved synthetic route that increases yield while reducing impurities, addressing previous challenges in large-scale production. This development is particularly significant for potential clinical translation and commercial viability.

Looking forward, several clinical trials are in the planning stages to evaluate the safety and efficacy of this compound in human subjects. The accumulating preclinical data suggest that 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide dihydrochloride may represent a novel class of therapeutic agents with applications across multiple disease areas. However, researchers caution that further studies are needed to fully understand its long-term effects and potential off-target activities.

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